Octhilinone
Octhilinone
Octhilinone is a member of the class of 1,2-thiazole that is 1,2-thiazol-3-one substituted on the nitrogen (position 2) by an octyl group. A fungicide and antibacterial agent, it is used for treatment of canker and other fungal and bacterial diseases in fruit trees. It is no longer approved for use within the European Union. It has a role as an environmental contaminant, a xenobiotic, an antifungal agrochemical and an antibacterial agent.
2-octyl-3-isothiazolone is a clear dark amber liquid. Used as a fungicide.
2-octyl-3-isothiazolone is a clear dark amber liquid. Used as a fungicide.
Brand Name:
Vulcanchem
CAS No.:
26530-20-1
VCID:
VC0020654
InChI:
InChI=1S/C11H19NOS/c1-2-3-4-5-6-7-9-12-11(13)8-10-14-12/h8,10H,2-7,9H2,1H3
SMILES:
CCCCCCCCN1C(=O)C=CS1
Molecular Formula:
C11H19NOS
Molecular Weight:
213.34 g/mol
Octhilinone
CAS No.: 26530-20-1
Reference Standards
VCID: VC0020654
Molecular Formula: C11H19NOS
Molecular Weight: 213.34 g/mol
| CAS No. | 26530-20-1 |
|---|---|
| Product Name | Octhilinone |
| Molecular Formula | C11H19NOS |
| Molecular Weight | 213.34 g/mol |
| IUPAC Name | 2-octyl-1,2-thiazol-3-one |
| Standard InChI | InChI=1S/C11H19NOS/c1-2-3-4-5-6-7-9-12-11(13)8-10-14-12/h8,10H,2-7,9H2,1H3 |
| Standard InChIKey | JPMIIZHYYWMHDT-UHFFFAOYSA-N |
| SMILES | CCCCCCCCN1C(=O)C=CS1 |
| Canonical SMILES | CCCCCCCCN1C(=O)C=CS1 |
| Boiling Point | 248 °F at 0.01 mm Hg (NTP, 1992) 342 °C at 101.325 kPa (est) |
| Colorform | Liquid Light, golden yellow, clear liquid |
| Density | 1.04 at 60.3 °F (NTP, 1992) 1.03 |
| Flash Point | greater than 200 °F (NTP, 1992) |
| Melting Point | 15 °C at 101.325 kPa |
| Physical Description | 2-octyl-3-isothiazolone is a clear dark amber liquid. Used as a fungicide. |
| Description | Octhilinone is a member of the class of 1,2-thiazole that is 1,2-thiazol-3-one substituted on the nitrogen (position 2) by an octyl group. A fungicide and antibacterial agent, it is used for treatment of canker and other fungal and bacterial diseases in fruit trees. It is no longer approved for use within the European Union. It has a role as an environmental contaminant, a xenobiotic, an antifungal agrochemical and an antibacterial agent. 2-octyl-3-isothiazolone is a clear dark amber liquid. Used as a fungicide. |
| Related CAS | 68480-30-8 (hydrochloride) |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | less than 1 mg/mL at 66° F (NTP, 1992) 0.00 M In distilled water, 500 mg/L at 25 °C In toluene >800, ethyl acetate >900, hexane 64 (all in g/L at 25 °C) |
| Synonyms | 2-n-octyl-4-isothiazolin-3-one 2-n-octyl-4-isothiazolin-3-one hydrochloride 2-octyl-3-isothiazolone 2-octyl-4-isothiazolin-3-one Kathon 893 octhilinone Skane M-8 |
| Vapor Pressure | 2.98 mm Hg at 77 °F (NTP, 1992) 3.68e-05 mmHg 3.68X10-5 mm Hg (4.9 mPa) at 25 °C |
| PubChem Compound | 33528 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume